Cas no 39623-07-9 (1,3-Dioxane-4,6-dione, 5,5-diethyl-2,2-dimethyl-)

• Product name: 1,3-Dioxane-4,6-dione, 5,5-diethyl-2,2-dimethyl-
• CAS No: 39623-07-9
• MF: C₁₀H₁₆O₄
• MW: 200.23164
• CID: 1510069
• PubChem ID: 10910527

1,3-Dioxane-4,6-dione, 5,5-diethyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5,5-diethyl-2,2-dimethyl-
• 5,5-diethyl-2,2-dimethyl-1,3-dioxane-4,6-dione
• DTXSID20448041
• SCHEMBL379582
• 39623-07-9

• Inchi： InChI=1S/C10H16O4/c1-5-10(6-2)7(11)13-9(3,4)14-8(10)12/h5-6H2,1-4H3
• InChI Key： ADOATPRTMABUNC-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)OC(OC1=O)(C)C)CC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6